Cas no 231610-01-8 (1H-Pyrrole-3-carboxaldehyde,2-methyl-5-(1-methylethyl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde,2-methyl-5-(1-methylethyl)-
• CAS No: 231610-01-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 245279
• PubChem ID: 15883188
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxaldehyde,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,2-methyl-5-(1-methylethyl)-
• 1H-Pyrrole-3-carboxaldehyde, 2-methyl-5-(1-methylethyl)- (9CI)
• 5-Isopropyl-2-methyl-1H-pyrrole-3-carbaldehyde
• AKOS025120796
• 231610-01-8

• Inchi： 1S/C9H13NO/c1-6(2)9-4-8(5-11)7(3)10-9/h4-6,10H,1-3H3
• InChI Key： JUCRIMWBXOAZOC-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C(C)C)NC=1C

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86